2-(4-Bromo-phenyl)-6-methoxy-benzo[b]thiophene

• IUPAC Name: 2-(4-bromophenyl)-6-methoxy-1-benzothiophene
• InChI: InChI=1S/C15H11BrOS/c1-17-13-7-4-11-8-14(18-15(11)9-13)10-2-5-12(16)6-3-10/h2-9H,1H3
• InChI Key: XWWZPHOYYQGQIX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C=C(S2)C3=CC=C(C=C3)Br
• Molecular Formula: C15H11BrOS
• Molecular Weight: 319.2 g/mol

Description

“2-(4-Bromo-phenyl)-6-methoxy-benzo[b]thiophene” is a chemical compound that belongs to the class of thiophene derivatives. It is used as a reagent in the synthesis of 6-O-arylpropargyl diazalides, which has activity against Streptococcus pneumoniae.

Synthesis Analysis

Thiophene derivatives, including “2-(4-Bromo-phenyl)-6-methoxy-benzo[b]thiophene”, can be synthesized through various methods. One common method is the Gewald reaction, which is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, resulting in aminothiophene derivatives. Another method is the Paal–Knorr reaction, which involves the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as sulfurizing agents.

Chemical Reactions Analysis

Thiophene derivatives, including “2-(4-Bromo-phenyl)-6-methoxy-benzo[b]thiophene”, can undergo various chemical reactions. For instance, 2-Bromothiophene undergoes metalation-alkylation reaction with various electrophiles to form various 5-alkylated 2-bromo products. It also undergoes coupling with 4-bromo allyl phenyl ether to form allyl phenyl thiophene ether.

Future Directions

Thiophene-based analogs, including “2-(4-Bromo-phenyl)-6-methoxy-benzo[b]thiophene”, have been the focus of a growing number of scientists due to their potential as biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. Future research may focus on designing novel strategies to synthesize more efficient materials for various applications, including electronic applications.